Cas no 2270908-70-6 (Thieno[3,2-d]pyrimidine, 2-chloro-4-[1-[(1-methylethyl)sulfonyl]-1H-pyrazol-4-yl]-)

• Product Name: Thieno[3,2-d]pyrimidine, 2-chloro-4-[1-[(1-methylethyl)sulfonyl]-1H-pyrazol-4-yl]-
• CAS No: 2270908-70-6
• MF: C₁₂H₁₁ClN₄O₂S₂
• MW: 342.824338197708
• MDL: MFCD31716745
• CID: 4781406
• Update Time: 2025-05-22

Thieno[3,2-d]pyrimidine, 2-chloro-4-[1-[(1-methylethyl)sulfonyl]-1H-pyrazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidine, 2-chloro-4-[1-[(1-methylethyl)sulfonyl]-1H-pyrazol-4-yl]-

• MDL： MFCD31716745
• Inchi： 1S/C12H11ClN4O2S2/c1-7(2)21(18,19)17-6-8(5-14-17)10-11-9(3-4-20-11)15-12(13)16-10/h3-7H,1-2H3
• InChI Key： UTLPSZPSNKFGEL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2=CN(S(C(C)C)(=O)=O)N=C2)=C2SC=CC2=N1

Additional information on Thieno[3,2-d]pyrimidine, 2-chloro-4-[1-[(1-methylethyl)sulfonyl]-1H-pyrazol-4-yl]-

Thieno[3,2-d]pyrimidine, 2-chloro-4-[1-[(1-methylethyl)sulfonyl]-1H-pyrazol-4-yl] (CAS No. 2270908-70-6)

The compound Thieno[3,2-d]pyrimidine, 2-chloro-4-[1-[(1-methylethyl)sulfonyl]-1H-pyrazol-4-yl], with CAS number 2270908-70-6, is a highly specialized heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidines, which are known for their unique structural features and potential applications in drug discovery. The molecule combines a thienopyrimidine core with a chloro substituent and a sulfonyl pyrazole group, making it a promising candidate for various biological activities.

Recent studies have highlighted the importance of thienopyrimidine derivatives in the development of novel therapeutic agents. The integration of a sulfonyl pyrazole group into the thienopyrimidine framework introduces additional functional groups that can enhance the compound's bioavailability and target specificity. This structural modification has been shown to improve the compound's ability to interact with specific biological targets, such as kinases and other enzymes involved in disease pathways.

The synthesis of Thieno[3,2-d]pyrimidine, 2-chloro-4-[1-[(1-methylethyl)sulfonyl]-1H-pyrazol-4-yl] involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have optimized these synthetic routes to achieve higher yields and better purity levels. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency of these reactions.

In terms of chemical properties, this compound exhibits remarkable stability under physiological conditions, which is crucial for its potential use as a drug candidate. Its solubility profile has been extensively studied, with findings indicating that it can be formulated into various delivery systems to meet specific therapeutic needs. The compound's ability to form hydrogen bonds and its lipophilic nature contribute to its favorable pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on Thieno[3,2-d]pyrimidine derivatives. These studies have revealed that the compound has a high affinity for certain protein targets, particularly those involved in cancer progression and inflammation. Experimental validation through in vitro assays has further confirmed its potential as an anti-tumor and anti-inflammatory agent.

The biological activity of Thieno[3,2-d]pyrimidine, 2-chloro-4-[1-[(1-methylethyl)sulfonyl]-1H-pyrazol-4-yl] has been extensively explored in preclinical models. Studies have demonstrated its ability to inhibit key enzymes and signaling pathways associated with chronic diseases. For instance, it has shown promising results in reducing inflammation by modulating cytokine production and inhibiting NF-kB activation.

Moreover, this compound has been investigated for its potential role in developing targeted therapies for neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with neuronal targets makes it a valuable lead compound for further exploration in this area.

In conclusion, Thieno[3,2-d]pyrimidine, 2-chloro-4-[1-[(1-methylethyl)sulfonyl]-1H-pyrazol-4-yl] represents a significant advancement in heterocyclic chemistry with promising applications in drug development. Its unique structure, combined with cutting-edge synthetic methodologies and biological insights derived from recent research, positions it as a strong candidate for future therapeutic interventions.